Cas no 2137588-94-2 ((2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol)

• Product Name: (2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol
• CAS No: 2137588-94-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6232906
• PubChem ID: 165472571
• Update Time: 2025-10-28

(2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol
• 2137588-94-2
• EN300-1116813

• Inchi： 1S/C11H18N2O/c1-8-4-2-3-5-10(8)11(14)9-6-12-13-7-9/h6-8,10-11,14H,2-5H2,1H3,(H,12,13)
• InChI Key： AYLBGTFBGUDQDN-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)C1CCCCC1C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.9Ų

Additional information on (2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol

Comprehensive Overview of (2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol (CAS No. 2137588-94-2)

(2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol (CAS No. 2137588-94-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural combination of a 2-methylcyclohexyl group and a 1H-pyrazol-4-yl moiety linked through a methanol bridge. Its distinct architecture makes it a valuable intermediate for developing novel bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in heterocyclic compounds like (2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol stems from their versatile pharmacological properties. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in current medicinal chemistry. The presence of both aliphatic and aromatic components in its structure contributes to its balanced lipophilicity, a crucial factor in drug design for optimizing membrane permeability and metabolic stability.

From a synthetic chemistry perspective, (2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol presents interesting challenges and opportunities. The stereochemistry introduced by the 2-methylcyclohexyl group adds complexity to its synthesis, making it a compelling subject for asymmetric synthesis studies. Recent publications have highlighted various synthetic routes to this compound, with particular emphasis on green chemistry approaches that minimize environmental impact—a key concern in modern chemical manufacturing.

The physicochemical properties of (2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol make it suitable for diverse applications. Its moderate logP value suggests good solubility in both aqueous and organic media, while the hydrogen bonding capacity of the pyrazole and hydroxyl groups enhances its potential for molecular recognition. These characteristics are particularly valuable in fragment-based drug discovery, where researchers screen small molecules for their ability to bind to biological targets.

In the agrochemical sector, derivatives of (2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol are being explored for their potential as plant growth regulators and pest control agents. The compound's structural features resemble those of known phytohormone mimics, making it a promising candidate for developing next-generation sustainable agriculture solutions. This aligns with current industry trends toward environmentally friendly crop protection products with reduced ecological impact.

Analytical characterization of (2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity and stereochemical configuration are critical quality attributes, especially when used as a pharmaceutical intermediate. Recent advancements in analytical method development have enabled more precise characterization of such complex molecules, supporting their use in regulated industries.

The commercial availability of (2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol has increased in recent years, reflecting growing demand from contract research organizations and academic laboratories. Suppliers typically offer the compound in various purity grades, with GMP-compliant versions available for pharmaceutical applications. Market analysts note rising interest in this chemical entity as part of the broader expansion of custom synthesis services for specialized organic compounds.

From a regulatory standpoint, (2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers should consult local regulations when planning its use, particularly for human health or environmental applications. Proper material safety data sheets should always be reviewed before handling the compound in laboratory settings.

Future research directions for (2-methylcyclohexyl)(1H-pyrazol-4-yl)methanol may include exploration of its biological activity profile, development of more efficient synthetic routes, and investigation of its potential in material science applications. The compound's unique structural features position it as a versatile scaffold for innovation across multiple scientific disciplines, from medicinal chemistry to advanced materials development.